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Compound of Interest

Compound Name:
1-Boc-DL-Pyroglutamic acid ethyl

ester

Cat. No.: B492332 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 1-
Boc-DL-pyroglutamic acid ethyl ester. Due to the limited availability of data for the racemic

mixture, this guide also includes data for the individual D- and L-enantiomers for comparative

purposes. The information is presented in clearly structured tables, and detailed experimental

protocols for determining key physical properties are provided.

Core Physical Properties
1-Boc-DL-pyroglutamic acid ethyl ester is the racemic mixture of the D- and L-enantiomers

of 1-Boc-pyroglutamic acid ethyl ester. A significant distinction between the racemic mixture

and the individual enantiomers is their physical state at room temperature. The DL-form is a

liquid, while the D- and L-forms are solids.[1]

Data Presentation
The following tables summarize the available quantitative data for 1-Boc-DL-pyroglutamic
acid ethyl ester and its corresponding enantiomers.

Table 1: Physical Properties of 1-Boc-DL-pyroglutamic acid ethyl ester (Racemic Mixture)
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Property Value CAS Number

Appearance
Light yellow to yellow viscous

liquid[1][2]
251924-83-1

Molecular Formula C12H19NO5 251924-83-1

Molecular Weight 257.28 g/mol

Boiling Point Data not available

Density Data not available

Solubility Data not available

Table 2: Physical Properties of 1-Boc-D-pyroglutamic acid ethyl ester

Property Value CAS Number

Appearance White to off-white powder[3] 144978-35-8

Molecular Formula C12H19NO5[3][4] 144978-35-8

Molecular Weight 257.29 g/mol [3]

Melting Point 54-58 °C[3]

Boiling Point 375.0 ± 35.0 °C at 760 mmHg

Density 1.2 ± 0.1 g/cm³

Solubility Data not available

Table 3: Physical Properties of 1-Boc-L-pyroglutamic acid ethyl ester
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Property Value CAS Number

Appearance Data not available 144978-12-1

Molecular Formula C12H19NO5[5] 144978-12-1

Molecular Weight 257.28 g/mol [5]

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Solubility

Soluble in organic solvents

such as ethanol, DMSO, and

dimethylformamide (DMF).

Slightly soluble in ethanol.[6]

Experimental Protocols
The following are detailed methodologies for determining the key physical properties of 1-Boc-
DL-pyroglutamic acid ethyl ester.

Determination of Appearance
Objective: To visually inspect and record the physical appearance of the substance at ambient

temperature.

Methodology:

Place a small, representative sample of the compound onto a clean, dry watch glass or into

a clear glass vial.

Observe the sample against a white background under good lighting.

Record the physical state (e.g., liquid, solid, viscous liquid).

Note the color and clarity (e.g., colorless, light yellow, clear, cloudy).
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Place sample on watch glass Observe against white background Record physical state Record color and clarity

Click to download full resolution via product page

Workflow for Determining Appearance

Determination of Boiling Point (for liquid samples)
Objective: To determine the temperature at which the vapor pressure of the liquid equals the

atmospheric pressure.

Methodology (Thiele Tube Method):

Fill a small test tube (fusion tube) with 2-3 mL of the liquid sample.

Seal one end of a capillary tube using a flame.

Place the sealed capillary tube, open end down, into the fusion tube containing the sample.

Attach the fusion tube to a thermometer using a rubber band or wire.

Suspend the thermometer and fusion tube assembly in a Thiele tube filled with a high-boiling

point liquid (e.g., mineral oil) so that the heat is transferred uniformly.

Gently heat the side arm of the Thiele tube with a Bunsen burner.

Observe the capillary tube. As the temperature rises, a steady stream of bubbles will emerge

from the open end of the capillary tube.

Stop heating when a rapid and continuous stream of bubbles is observed.

Allow the apparatus to cool. The temperature at which the liquid just begins to enter the

capillary tube is the boiling point of the sample. Record this temperature.
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Sample Preparation

Heating and Observation

Measurement

Fill fusion tube with sample

Insert sealed capillary tube (open end down)

Attach to thermometer

Suspend in Thiele tube

Heat gently

Observe for rapid bubble stream

Stop heating

Record temperature when liquid enters capillary
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Boiling Point Determination Workflow
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Determination of Density (for liquid samples)
Objective: To determine the mass per unit volume of the liquid.

Methodology:

Accurately weigh a clean, dry pycnometer (specific gravity bottle) and record its mass (m1).

Fill the pycnometer with the liquid sample, ensuring there are no air bubbles. Place the

stopper and wipe away any excess liquid.

Weigh the pycnometer with the liquid sample and record the mass (m2).

Empty and clean the pycnometer. Fill it with a reference liquid of known density (e.g., distilled

water) at the same temperature.

Weigh the pycnometer with the reference liquid and record the mass (m3).

Calculate the density of the sample using the following formula: Density of sample = [(m2 -

m1) / (m3 - m1)] x Density of reference liquid.

Weigh empty pycnometer (m1)

Fill with sample and weigh (m2) Fill with reference liquid and weigh (m3)

Calculate density

Click to download full resolution via product page

Density Determination Logical Flow

Determination of Solubility
Objective: To determine the solubility of the compound in various solvents.
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Methodology:

Add approximately 1 mL of the chosen solvent (e.g., water, ethanol, dichloromethane) to a

small test tube.

Add a small amount of the solute (approximately 10-20 mg for a solid, or 1-2 drops for a

liquid) to the test tube.

Vigorously shake or vortex the test tube for 1-2 minutes.

Visually observe the mixture to determine if the solute has dissolved completely.

If the solute dissolves, it is considered soluble. If a significant portion remains undissolved or

if the mixture is cloudy, it is considered insoluble or sparingly soluble.

Repeat the process with a range of different solvents.

This technical guide provides a foundational understanding of the physical properties of 1-Boc-
DL-pyroglutamic acid ethyl ester. For further in-depth analysis, it is recommended to perform

these experimental procedures under controlled laboratory conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

3. echemi.com [echemi.com]

4. 1-Boc-D-Pyroglutamic acid ethyl ester | C12H19NO5 | CID 820885 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. scbt.com [scbt.com]

6. cdn.caymanchem.com [cdn.caymanchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b492332?utm_src=pdf-body
https://www.benchchem.com/product/b492332?utm_src=pdf-body
https://www.benchchem.com/product/b492332?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/1-boc-dl-pyroglutamic-acid-ethyl-ester.html?locale=ko-KR
https://www.medchemexpress.com/1-boc-dl-pyroglutamic-acid-ethyl-ester.html
https://www.echemi.com/produce/pr1904011061-1-boc-d-pyroglutamic-acid-ethyl-ester.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Boc-D-Pyroglutamic-acid-ethyl-ester
https://pubchem.ncbi.nlm.nih.gov/compound/1-Boc-D-Pyroglutamic-acid-ethyl-ester
https://www.scbt.com/p/1-boc-l-pyroglutamic-acid-ethyl-ester-144978-12-1
https://cdn.caymanchem.com/cdn/insert/36531.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b492332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Technical Guide: Physical Properties of 1-Boc-DL-
pyroglutamic acid ethyl ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b492332#physical-properties-of-1-boc-dl-
pyroglutamic-acid-ethyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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